Cas no 78478-28-1 (Praeruptorin E)

Praeruptorin E Properties

Names and Identifiers

• Praeruptorin E
• 2-Butenoic acid,2-methyl-,9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9-yl ester,(9S-(9alpha(Z),10alpha))
• 3'-Angeloyl-4'-isovalerylkhellactone
• I07-0317
• X1208
• Praeruptorin C
• Pd-III
• (+)-Praeruptorin B
• 2-Butenoic acid,2-methyl-,(9S,
• AKOS015897122
• CCG-268981
• MS-27583
• 78478-28-1
• AC-34017
• s9151
• 2-Butenoic acid, 2-methyl-, 9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo(1,2-b:3,4-b')dipyran-9-yl ester, (9S-(9alpha(Z),10alpha))-
• CS-0032288
• [(9S,10S)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano[2,3-f]chromen-9-yl] (Z)-2-methylbut-2-enoate
• HY-N6066
• E87094
• 2-Butenoic acid, 2-methyl-,(9S,10S)-9,10-dihydro-8,8-dimethyl-10-(3-methyl-1-oxobutoxy)-2-oxo-2H,8H-benzo[1,2-b:3,4-b']dipyran-9-yl ester, (2Z)-
• 8,8-Dimethyl-10-((3-methylbutanoyl)oxy)-2-oxo-2H,8H,9H,10H-pyrano(2,3-H)chromen-9-yl 2-methylbut-2-enoic acid
• ((9S,10S)-8,8-dimethyl-10-(3-methylbutanoyloxy)-2-oxo-9,10-dihydropyrano(2,3-f)chromen-9-yl) (Z)-2-methylbut-2-enoate
• 8,8-Dimethyl-10-[(3-methylbutanoyl)oxy]-2-oxo-2H,8H,9H,10H-pyrano[2,3-H]chromen-9-yl 2-methylbut-2-enoic acid
• DA-57019
• +Expand

• MDL： MFCD09953816
• InChIKey： UFUVJROSOIXJGR-WLISBCLRSA-N
• Inchi： 1S/C24H28O7/c1-7-14(4)23(27)30-22-21(29-18(26)12-13(2)3)19-16(31-24(22,5)6)10-8-15-9-11-17(25)28-20(15)19/h7-11,13,21-22H,12H2,1-6H3/b14-7-/t21-,22-/m0/s1
• SMILES： O1C2C([H])=C([H])C3C([H])=C([H])C(=O)OC=3C=2[C@@]([H])([C@@]([H])(C1(C([H])([H])[H])C([H])([H])[H])OC(/C(=C(/[H])\C([H])([H])[H])/C([H])([H])[H])=O)OC(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 428.183503g/mol
• Surface Charge: 0
• XLogP3: 4.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 7
• Monoisotopic Mass: 428.183503g/mol
• Monoisotopic Mass: 428.183503g/mol
• Topological Polar Surface Area: 88.1Ų
• Heavy Atom Count: 31
• Complexity: 779
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Molecular Weight: 428.5

Experimental Properties

• LogP: 4.47240
• PSA: 92.04000
• Color/Form: Powder